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Compound of Interest

Compound Name: PD-1-IN-17

Cat. No.: B609870 Get Quote

Essential Safety and Handling Guide for PD-1-IN-
17
This document provides crucial safety and logistical information for the handling and disposal

of PD-1-IN-17, a potent inhibitor of the PD-1/PD-L1 interaction used in cancer research.[1] The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)
When handling PD-1-IN-17, appropriate personal protective equipment is mandatory to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE based on general laboratory safety protocols for handling potent chemical

compounds.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield should

be worn to protect against splashes.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required. Gloves should be inspected before

use and changed frequently, especially after

direct contact with the compound.

Body Protection

A laboratory coat or a disposable gown is

necessary to protect street clothing and skin

from contamination.

Respiratory Protection

If handling the compound as a powder or if

aerosolization is possible, a properly fitted

respirator (e.g., N95 or higher) or use of a fume

hood is required to prevent inhalation.

Chemical and Physical Properties
Understanding the properties of PD-1-IN-17 is essential for safe handling and storage.

Property Value

Chemical Name
PD-1-IN-17 is also identified as Compound P20.

[1]

Molecular Formula
C₂₉H₃₃NO₅ (for a similar PD-1/PD-L1 inhibitor)

[2]

Molecular Weight
475.6 g/mol (for a similar PD-1/PD-L1 inhibitor)

[2]

Appearance Typically a solid powder.

Solubility Soluble in DMSO and Ethanol.[2]

Storage

Store at -20°C for short-term and -80°C for long-

term stability.[3] Keep in a tightly sealed

container, away from moisture.[3]
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Standard Operating Procedure for Handling PD-1-IN-
17
The following workflow outlines the necessary steps for safely handling PD-1-IN-17 in a

laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Designate Handling Area

Gather Required PPE

Consult Safety Data Sheet (SDS)

Don PPE

Weigh Compound in Fume Hood

Prepare Solution

Decontaminate Work Area

Dispose of Waste

Doff PPE
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Disposal Plan
Proper disposal of PD-1-IN-17 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Categorization and Disposal Workflow

Waste Generation

Disposal Pathway

Unused/Expired PD-1-IN-17

Hazardous Chemical Waste

Contaminated PPE (Gloves, Gown)

Biohazard Solid Waste

Liquid Waste (Solutions)

Hazardous Liquid Waste

Contaminated Sharps

Sharps Container
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Waste Disposal Workflow for PD-1-IN-17

Disposal Procedures:

Solid Waste: Unused or expired PD-1-IN-17 powder, as well as grossly contaminated items

(e.g., weigh boats, pipette tips), should be collected in a designated, sealed container

labeled as "Hazardous Chemical Waste."

Liquid Waste: Solutions containing PD-1-IN-17 should be collected in a sealed, properly

labeled container for hazardous liquid waste. Do not pour down the drain.

Contaminated PPE: Used gloves, disposable gowns, and other contaminated lab supplies

should be disposed of in a designated biohazard or chemical waste container.

Sharps: Any contaminated needles or other sharps must be placed in a puncture-resistant

sharps container.
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Final Disposal: All waste streams must be disposed of through the institution's environmental

health and safety (EHS) office in accordance with local, state, and federal regulations.

Emergency Procedures
Exposure Response Plan

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Wash with soap and water for 15 min. Flush with water for 15 min. Move to fresh air. Seek immediate medical attention.
Do NOT induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

Emergency Exposure Response Plan

In case of any exposure, it is critical to seek medical attention after performing the initial first aid

measures. Report the incident to your supervisor and the institutional EHS office. Provide the

medical team with information about the compound, if available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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